Cas no 6779-11-9 (Phosphonic acid, (2-methylphenyl)-)

• Product Name: Phosphonic acid, (2-methylphenyl)-
• CAS No: 6779-11-9
• MF: C₇H₉O₃P
• MW: 172.118323087692
• CID: 1721999
• PubChem ID: 13783524
• Update Time: 2025-04-21

Phosphonic acid, (2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-methylphenyl)-
• o-tolylphosphonic acid;o-CH3C6H4PO(OH)2;o-Tolyl-phosphonsaeure;2-methylphosphonic acid;o-tolyl-phosphonic acid;2-methylphenylphosphonic acid;
• 28631-98-3
• 6779-11-9
• AKOS040767990
• SCHEMBL344017
• MFCD00159433
• (2-Methylphenyl)phosphonic acid
• 2-Methylphenyl phosphonic acid
• DTXSID60549384
• o-Tolylphosphonic acid

• Inchi： 1S/C7H9O3P/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： YXTSJMYYIRPSDF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C)(=O)(O)O

Computed Properties

• Exact Mass: 172.02900
• Monoisotopic Mass: 172.02893114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 67.34000
• LogP: 0.79800